Cas no 101382-55-2 (2-Hydroxy-7-methoxyquinoline-3-carbaldehyde)

• Product Name: 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde
• CAS No: 101382-55-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD02986395
• CID: 1128790
• PubChem ID: 600262
• Update Time: 2025-11-06

2-Hydroxy-7-methoxyquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-oxo-1h-quinoline-3-carbaldehyde
• Oprea1_216821
• 3-Quinolinecarboxaldehyde, 1,2-dihydro-7-methoxy-2-oxo-
• 7-methoxy-2-oxohydroquinoline-3-carbaldehyde
• AC1LCHDX
• 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• 7-Methoxy-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
• 2-hydroxy-7-methoxyquinoline-3-carbaldehyde
• 3-formyl-7-methoxy-2(1H)-quinolone
• ACMC-20ec1y
• 2-HYDROXY-7-METHOXY-QUINOLINE-3-CARBALDEHYDE
• 3-Quinolinecarboxaldehyde,1,2-dihydro-7-methoxy-2-oxo
• AKOS BB-7549
• CHEMBRDG-BB 6967832
• 2-Hydroxy-7-methoxyquinoline-3-carboxaldehyde
• 3-Formyl-2-hydroxy-7-methoxyquinoline, 3-Formyl-2-hydroxy-7-methoxy-1-azanaphthalene
• Cambridge id 6967832
• Z3224151135
• 7-Methoxy-2-oxo-1,2-dihydro-3-quinolinecarbaldehyde, AldrichCPR
• MFCD02986395
• 7-Methoxy-2-oxo-1,2-dihydro-3-quinolinecarbaldehyde
• Oprea1_373524
• DB-028238
• 101382-55-2
• AKOS004121163
• SCHEMBL1039269
• D78035
• DTXSID30344904
• 2-Hydroxy-7-methoxy-3-quinolinecarbaldehyde #
• AKOS000270339
• SY276666
• BBL011703
• CS-0034930
• SB71695
• EN300-1699185
• BS-3557
• STK802508
• STL370341
• AG-690/40698036
• 7-(methyloxy)-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde

• MDL： MFCD02986395
• Inchi： 1S/C11H9NO3/c1-15-9-3-2-7-4-8(6-13)11(14)12-10(7)5-9/h2-6H,1H3,(H,12,14)
• InChI Key： VUKFTGRTRKQOKY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C=O)C(NC=2C=1)=O

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.76150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde

Recent Advances in the Study of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde (CAS: 101382-55-2)

2-Hydroxy-7-methoxyquinoline-3-carbaldehyde (CAS: 101382-55-2) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activities, and mechanistic insights.

One of the key advancements in the study of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde is its role as a precursor in the synthesis of more complex quinoline-based compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this aldehyde can be efficiently converted into a series of Schiff base derivatives, which exhibited potent inhibitory effects against COX-2, a critical enzyme in the inflammatory pathway. The study reported an IC50 value of 1.2 µM for the most active derivative, suggesting its potential as a lead compound for anti-inflammatory drug development.

In the context of anticancer research, 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde has shown promise as a modulator of apoptosis pathways. A recent Bioorganic & Medicinal Chemistry Letters article (2024) revealed that this compound induces apoptosis in human breast cancer cells (MCF-7) through the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic Bcl-2. The study also highlighted its selective cytotoxicity, with minimal effects on normal human fibroblast cells, underscoring its potential as a targeted therapeutic agent.

Another notable application of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde lies in its antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry investigated its efficacy against multidrug-resistant bacterial strains, including MRSA and E. coli. The compound demonstrated a broad-spectrum antibacterial activity, with MIC values ranging from 4-16 µg/mL. Mechanistic studies suggested that it disrupts bacterial cell membrane integrity and inhibits DNA gyrase, a key enzyme in bacterial DNA replication.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the yield and purity of 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde. A 2024 Organic Process Research & Development publication described a novel green chemistry approach using microwave-assisted synthesis, which reduced reaction times from 12 hours to 30 minutes while achieving a yield of 85%. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In conclusion, 2-Hydroxy-7-methoxyquinoline-3-carbaldehyde (CAS: 101382-55-2) represents a promising scaffold in medicinal chemistry, with demonstrated activities across multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with its diverse biological activities, positions it as a valuable compound for future drug discovery efforts. Further research is warranted to explore its structure-activity relationships and to evaluate its pharmacokinetic and toxicological profiles in vivo.